2-(5-bromo-2-methoxyphenyl)-3-[(4-chlorophenyl)sulfonyl]-1,3-thiazolidine

• IUPAC Name: 2-(5-bromo-2-methoxyphenyl)-3-(4-chlorophenyl)sulfonyl-1,3-thiazolidine
• InChI: InChI=1S/C16H15BrClNO3S2/c1-22-15-7-2-11(17)10-14(15)16-19(8-9-23-16)24(20,21)13-5-3-12(18)4-6-13/h2-7,10,16H,8-9H2,1H3
• InChI Key: BDQWSLMYLHYUMW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C2N(CCS2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H15BrClNO3S2
• Molecular Weight: 448.8 g/mol

Description

The compound “2-(5-bromo-2-methoxyphenyl)-3-[(4-chlorophenyl)sulfonyl]-1,3-thiazolidine” is a complex organic molecule that contains several functional groups, including a thiazolidine ring, a sulfonyl group, and halogen-substituted phenyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazolidine ring, sulfonyl group, and halogenated phenyl groups would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the halogens on the phenyl rings might make those positions more reactive. The sulfonyl group could also participate in various reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors that could influence these properties include the size and shape of the molecule, the types and locations of its functional groups, and the presence of any charges or polar bonds.

Mechanism of Action

Without specific context (such as the compound’s use in a biological system or a chemical reaction), it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

The future research directions for this compound could be numerous, depending on its potential applications. These could include exploring its reactivity, studying its interactions with biological systems, or investigating its potential uses in fields like medicine or materials science.